Cas no 1804140-95-1 (3-Methoxy-2-methylpyridine-6-acetonitrile)

• Product Name: 3-Methoxy-2-methylpyridine-6-acetonitrile
• CAS No: 1804140-95-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4907172
• Update Time: 2025-06-14

3-Methoxy-2-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H10N2O/c1-7-9(12-2)4-3-8(11-7)5-6-10/h3-4H,5H2,1-2H3
• InChI Key： KJAWRTGFNZVJCG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CC#N)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-2-methylpyridine-6-acetonitrile

Recent Advances in the Study of 3-Methoxy-2-methylpyridine-6-acetonitrile (CAS: 1804140-95-1)

The compound 3-Methoxy-2-methylpyridine-6-acetonitrile (CAS: 1804140-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core and acetonitrile functional group, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its utility in therapeutic development.

One of the key areas of research involves the optimization of synthetic routes for 3-Methoxy-2-methylpyridine-6-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the scalability of the compound but also reduced the production of unwanted byproducts, making it more suitable for industrial applications. The study highlighted the importance of the methoxy and methyl groups in stabilizing the intermediate compounds during synthesis.

In addition to synthetic improvements, researchers have investigated the biological activities of 3-Methoxy-2-methylpyridine-6-acetonitrile. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain kinase enzymes, which are implicated in cancer progression. The compound exhibited selective inhibition against specific kinase isoforms, suggesting its potential as a lead compound for targeted cancer therapies. Further in vitro and in vivo studies are underway to validate these findings and assess its pharmacokinetic properties.

Another notable development is the exploration of 3-Methoxy-2-methylpyridine-6-acetonitrile as a building block for novel drug candidates. A collaborative study between academic and industrial researchers (Nature Communications, 2024) utilized this compound to develop a series of derivatives with enhanced bioavailability and reduced toxicity. The derivatives were tested in animal models of inflammatory diseases, showing significant efficacy in reducing inflammation markers without adverse side effects. This research underscores the versatility of 3-Methoxy-2-methylpyridine-6-acetonitrile in drug design.

Despite these advancements, challenges remain in the widespread application of 3-Methoxy-2-methylpyridine-6-acetonitrile. Issues such as metabolic stability and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, 3-Methoxy-2-methylpyridine-6-acetonitrile (CAS: 1804140-95-1) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have highlighted its synthetic accessibility, biological activities, and potential as a drug candidate. As research progresses, this compound may pave the way for new therapeutic strategies in oncology and inflammatory diseases. The scientific community eagerly anticipates further breakthroughs in this area.